Cas no 61447-67-4 (Benzonitrile, 4-(4,5-dihydro-3-phenyl-1H-pyrazol-1-yl)-)

• Product name: Benzonitrile, 4-(4,5-dihydro-3-phenyl-1H-pyrazol-1-yl)-
• CAS No: 61447-67-4
• MF: C₁₆H₁₃N₃
• MW: 247.29452
• CID: 479032
• PubChem ID: 71395791

Benzonitrile, 4-(4,5-dihydro-3-phenyl-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(4,5-dihydro-3-phenyl-1H-pyrazol-1-yl)-
• 4-(5-phenyl-3,4-dihydropyrazol-2-yl)benzonitrile
• 61447-67-4
• 4-(3-Phenyl-4,5-dihydro-1H-pyrazol-1-yl)benzonitrile
• DTXSID60817393

• Inchi： InChI=1S/C16H13N3/c17-12-13-6-8-15(9-7-13)19-11-10-16(18-19)14-4-2-1-3-5-14/h1-9H,10-11H2
• InChI Key： ZAVQFGJWZWZNEW-UHFFFAOYSA-N
• SMILES： C1CN(N=C1C2=CC=CC=C2)C3=CC=C(C=C3)C#N

Computed Properties

• Exact Mass: 247.11109
• Monoisotopic Mass: 247.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.39